
Mmp2-IN-3 solubility and stock solution
preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mmp2-IN-3

Cat. No.: B10857883 Get Quote

Application Notes and Protocols for Mmp2-IN-3
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility and stock solution preparation of

Mmp2-IN-3, a potent inhibitor of Matrix Metalloproteinase-2 (MMP-2). Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction to Mmp2-IN-3
Mmp2-IN-3 is a small molecule inhibitor targeting Matrix Metalloproteinase-2 (MMP-2), an

enzyme implicated in various physiological and pathological processes, including tissue

remodeling, angiogenesis, and tumor metastasis. It also exhibits inhibitory activity against

MMP-9 and MMP-8, while showing minimal effect on MMP-13.[1] Understanding its

biochemical properties and proper handling are essential for its effective use in research and

drug development.

Physicochemical and Inhibitory Properties
A summary of the key quantitative data for Mmp2-IN-3 is presented in the table below for easy

reference and comparison.
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Property Value Reference

Molecular Weight 355.43 g/mol [1]

Formula C₂₃H₂₁N₃O [1]

CAS Number 897799-81-4 [1]

Appearance Off-white to light yellow solid [1]

IC₅₀ (MMP-2) 31 ± 5 µM [1]

IC₅₀ (MMP-9) 26.6 ± 2.3 µM [1]

IC₅₀ (MMP-8) 32 ± 4 µM [1]

IC₅₀ (MMP-13) >100 µM [1]

Solubility Profile
The solubility of Mmp2-IN-3 in a common laboratory solvent is detailed in the table below. It is

important to note the specific conditions required to achieve the stated solubility.

Solvent Concentration Conditions Reference

DMSO
100 mg/mL (281.35

mM)

Requires sonication.

Use of newly opened,

anhydrous DMSO is

recommended as the

compound is

hygroscopic.

[1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of Mmp2-
IN-3 in DMSO
This protocol describes the preparation of a 10 mM stock solution of Mmp2-IN-3, a common

starting concentration for in vitro assays.
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Materials:

Mmp2-IN-3 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Sterile, DNase/RNase-free microcentrifuge tubes for aliquoting

Pipettes and sterile filter tips

Procedure:

Equilibrate Mmp2-IN-3: Allow the vial of Mmp2-IN-3 to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weigh Mmp2-IN-3: Accurately weigh out 3.55 mg of Mmp2-IN-3 powder and transfer it to a

sterile vial.

Add DMSO: Add 1 mL of anhydrous DMSO to the vial containing the Mmp2-IN-3 powder.

Dissolve the Compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the vial in a water bath sonicator and sonicate

for 10-15 minutes, or until the solution is clear. Visually inspect the solution against a light

source to ensure no particulates are present.

Aliquot for Storage: Once the Mmp2-IN-3 is completely dissolved, aliquot the 10 mM stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.
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This will minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] When ready to use, thaw an aliquot at room

temperature and gently vortex before making further dilutions in your experimental buffer or

media.

Note on Further Dilutions: When preparing working solutions for cell-based assays, it is crucial

to ensure that the final concentration of DMSO in the culture medium is non-toxic to the cells

(typically ≤ 0.5%).

MMP-2 Signaling Pathway and Inhibition
MMP-2 plays a critical role in the degradation of the extracellular matrix (ECM), a key process

in cancer cell invasion and metastasis. Its activity is tightly regulated by various signaling

pathways. Mmp2-IN-3 exerts its effect by inhibiting the enzymatic activity of MMP-2, thereby

blocking the downstream consequences of ECM degradation.
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Caption: Simplified signaling pathway of MMP-2 activation and its role in cancer metastasis,

highlighting the inhibitory action of Mmp2-IN-3.

Experimental Workflow for Assessing Mmp2-IN-3
Activity
The following diagram outlines a typical workflow for evaluating the inhibitory effect of Mmp2-
IN-3 on MMP-2 activity in a cellular context.
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Caption: A standard experimental workflow to determine the efficacy of Mmp2-IN-3 in inhibiting

MMP-2 activity in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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